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Compound of Interest

Compound Name: Procymidox-d5

Cat. No.: B15557640

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This application note provides a detailed protocol for the analysis of Procymidox-d5 using

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). It includes information on

the predicted mass spectrometry fragmentation pattern, key Multiple Reaction Monitoring

(MRM) transitions, and optimized instrument parameters. A proposed fragmentation pathway is

presented, supported by a visual diagram. This guide is intended to assist researchers in

developing and validating robust analytical methods for the quantification of Procymidox-d5 in

various matrices.

Introduction
Procymidox, a dicarboximide fungicide, is subject to regulatory monitoring in food and

environmental samples. The deuterated internal standard, Procymidox-d5, is essential for

accurate quantification by isotope dilution mass spectrometry. Understanding the fragmentation

behavior of Procymidox-d5 is critical for developing sensitive and selective LC-MS/MS

methods. This document outlines the predicted fragmentation pathway and provides a

foundational protocol for its analysis.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15557640#bc-rfq
https://www.benchchem.com/product/b15557640/docs?utm_src=pdf-body#application-note-mass-spectrometry-fragmentation-analysis-of-procymidox-d5
https://www.benchchem.com/product/b15557640/docs?utm_src=pdf-body#application-note-mass-spectrometry-fragmentation-analysis-of-procymidox-d5
https://www.benchchem.com/product/b15557640/docs?utm_src=pdf-body#application-note-mass-spectrometry-fragmentation-analysis-of-procymidox-d5
https://www.benchchem.com/product/b15557640/docs?utm_src=pdf-body#application-note-mass-spectrometry-fragmentation-analysis-of-procymidox-d5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557640?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Predicted Mass Spectrometry Fragmentation of
Procymidox-d5
The structure of Procymidox-d5, with deuterium labeling on one of the methyl groups and the

adjacent methylene group of the cyclopropane ring, leads to specific mass shifts in its

fragmentation pattern compared to the unlabeled compound.

Molecular Information:

Compound Name: Procymidox-d5

Molecular Formula: C₁₃H₆D₅Cl₂NO₂

Molecular Weight: 289.17 g/mol

Unlabeled Procymidone Molecular Weight: 284.14 g/mol [1]

Based on the fragmentation of unlabeled Procymidone and the location of the deuterium

atoms, the following fragmentation pathway for Procymidox-d5 is proposed. The protonated

molecule [M+H]⁺ is expected at m/z 290.1.

Table 1: Predicted MRM Transitions for Procymidox-d5
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Precursor Ion
(m/z)

Product Ion
(m/z)

Proposed
Neutral Loss

Collision
Energy (eV)
(Suggested
Range)

Description of
Fragment

290.1 260.1 CO + H₂ 15 - 25

Loss of a

carbonyl group

and hydrogen,

with deuterium

retention on the

main fragment.

290.1 129.0 C₇H₆D₅NO₂ 25 - 40

Cleavage

yielding the

deuterated

cyclopropane-

dicarboximide

fragment.

290.1 101.0 C₇H₆D₅Cl₂O₂ 30 - 45

Fragment

corresponding to

the deuterated

methyl-

cyclopropane

portion.

Experimental Protocol: LC-MS/MS Analysis of
Procymidox-d5
This protocol provides a general guideline for the analysis of Procymidox-d5. Optimization of

these parameters may be necessary for specific instrumentation and matrices.

1. Sample Preparation (General Guideline)

A QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) based extraction is a

common and effective method for pesticide residue analysis in many sample types.

Extraction:
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Homogenize 10 g of the sample with 10 mL of acetonitrile.

Add the appropriate amount of Procymidox-d5 internal standard.

Add a QuEChERS salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g

disodium citrate sesquihydrate) and shake vigorously for 1 minute.

Centrifuge at ≥3000 x g for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing primary

secondary amine (PSA) sorbent and MgSO₄.

Vortex for 30 seconds.

Centrifuge at high speed for 5 minutes.

Collect the supernatant, filter through a 0.22 µm filter, and transfer to an autosampler vial

for LC-MS/MS analysis.

2. Liquid Chromatography Conditions

LC System: Agilent 1290 Infinity II LC system or equivalent

Column: Agilent Zorbax RRHD Eclipse Plus C18 (2.1 x 100 mm, 1.8 µm) or equivalent

Mobile Phase A: 5 mM Ammonium Acetate in Water with 0.1% Formic Acid

Mobile Phase B: Acetonitrile with 0.1% Formic Acid

Gradient:
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Time (min) %B

0.0 5

1.0 5

8.0 95

10.0 95

10.1 5

| 12.0 | 5 |

Flow Rate: 0.4 mL/min

Column Temperature: 40 °C

Injection Volume: 5 µL

3. Mass Spectrometry Conditions

Mass Spectrometer: Agilent 6470 Triple Quadrupole LC/MS or equivalent

Ionization Source: Electrospray Ionization (ESI), Positive Mode

Gas Temperature: 300 °C

Gas Flow: 8 L/min

Nebulizer: 45 psi

Sheath Gas Temperature: 350 °C

Sheath Gas Flow: 11 L/min

Capillary Voltage: 3500 V

Acquisition Mode: Multiple Reaction Monitoring (MRM)
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Proposed Fragmentation Pathway Diagram
The following diagram illustrates the proposed fragmentation of the protonated Procymidox-d5
molecule.

Precursor Ion

Product Ions

Procymidox-d5 [M+H]⁺
m/z = 290.1

[M+H-CO-H₂]⁺
m/z = 260.1

-28 Da (CO)
-2 Da (H₂)

[C₆H₄D₅NO₂]⁺
m/z = 129.0

- C₇H₂Cl₂N

[C₄H₄D₅O]⁺
m/z = 101.0

- C₉H₂Cl₂NO

Click to download full resolution via product page

Caption: Proposed fragmentation pathway of protonated Procymidox-d5.

Conclusion
This application note provides a comprehensive guide for the mass spectrometric analysis of

Procymidox-d5. The predicted fragmentation pattern and MRM transitions, coupled with the

detailed LC-MS/MS protocol, offer a solid foundation for method development and validation.

The provided information will be valuable for researchers and analytical scientists requiring

accurate and sensitive quantification of Procymidox in various applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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